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Compound of Interest

4-(Chloromethyl)-N-
Compound Name:

isopropylbenzamide
CAS No.: 83803-82-1

Cat. No.: B1352128

Get Quote
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The Electrophilic Anchor in Fragment-Based Drug Discovery

Executive Summary

4-(Chloromethyl)-N-isopropylbenzamide (CAS: 83803-82-1) represents a specialized
bifunctional pharmacophore intermediate. Characterized by a stable N-isopropylbenzamide
"anchor" and a highly reactive para-chloromethyl "warhead," this compound serves as a critical
electrophilic building block in medicinal chemistry. Its primary utility lies in the introduction of the
N-isopropylbenzamide motif—a privileged structure in GPCR and kinase inhibitor design—via
nucleophilic substitution at the benzylic position. This guide details its physicochemical profile,
synthetic pathways, and mechanistic reactivity, providing a blueprint for its application in high-
throughput synthesis.

Physicochemical Profile

The compound exists as a crystalline solid, balancing the lipophilicity of the isopropyl group
with the polarity of the amide linkage.
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Property

Value | Description

Source/Method

IUPAC Name

4-(Chloromethyl)-N-(propan-2-

yl)benzamide

Computed

CAS Registry Number 83803-82-1 Chemical Abstracts
Molecular Formula C11H14CINO -
Molecular Weight 211.69 g/mol Calc.[1][2][3]

Physical State

White to off-white crystalline
solid

Exp. Observation

105-110 °C (Predicted based

Melting Point Est. [1]
on methyl analog)
Soluble in DMSO, DMF, DCM,

Solubility Methanol; Low solubility in Exp.
Water

LogP (Octanol/Water) ~2.2 Calc.

H-Bond Donors/Acceptors

1 Donor / 1 Acceptor

Reactivity Hazard

Alkylating agent (Benzylic

chloride); Lachrymator

Safety Data

Synthetic Architecture

The synthesis of 4-(chloromethyl)-N-isopropylbenzamide must be controlled to prevent self-

polymerization or hydrolysis of the benzylic chloride. The most robust route utilizes 4-

(chloromethyl)benzoyl chloride as the starting material, reacting with isopropylamine under

Schotten-Baumann conditions.

Protocol: Acylation of Isopropylamine

» Reagents: 4-(Chloromethyl)benzoyl chloride (1.0 eq), Isopropylamine (1.05 eq),

Triethylamine (TEA, 1.2 eq).

e Solvent: Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF).
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o Temperature: 0 °C to Room Temperature (RT).
Step-by-Step Methodology:

o Preparation: Dissolve 4-(chloromethyl)benzoyl chloride in anhydrous DCM under an inert
atmosphere (

). Cool the solution to 0 °C.

o Addition: Mix isopropylamine and TEA in a separate vessel with DCM. Add this mixture
dropwise to the acid chloride solution over 30 minutes. Critical: Maintain temperature <5 °C
to minimize side reactions at the benzylic position.

¢ Reaction: Allow the mixture to warm to RT and stir for 4—6 hours. Monitor via TLC
(Hexane:EtOAc 3:1) or LC-MS.[4]

o Workup: Quench with dilute HCI (1M) to remove excess amine. Wash the organic layer with
saturated

and brine.[4][5] Dry over

 Purification: Recrystallize from Ethanol/Hexane or purify via flash column chromatography if
necessary.

Visualization: Synthetic Pathway
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Caption: Stoichiometric acylation pathway preventing benzylic substitution side-reactions.

Mechanistic Reactivity & Chemical Logic

The utility of this compound rests on the differential reactivity between its two functional
handles.[4][6]

The Benzylic Chloride "Warhead" ( Locus)

The chloromethyl group at the para position is highly activated due to the electron-withdrawing
nature of the benzamide moiety (Hammett

). This makes the benzylic carbon significantly electrophilic, facilitating rapid
reactions with nucleophiles (amines, thiols, alkoxides).

o Causality: The benzene ring stabilizes the transition state of the substitution, while the
chloride is a good leaving group.

o Constraint: Reactions must be performed in non-nucleophilic bases (e.g.,

, DIPEA) to avoid hydrolyzing the amide.

The Amide "Anchor" (Stability)

The N-isopropylbenzamide linkage is chemically robust. It resists hydrolysis under the mild
basic conditions used to displace the benzylic chloride.

» Steric Effect: The isopropyl group provides steric bulk, protecting the amide nitrogen from
metabolic dealkylation and reducing aggregation in solution.

Visualization: Reactivity Profile
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Caption: Differential reactivity allowing selective derivatization at the benzylic position.

Applications in Medicinal Chemistry

This molecule is a "linker-fragment"” used to construct larger bioactive agents.

» Kinase Inhibitors: The N-isopropylbenzamide motif mimics the ATP-binding pocket
interactions in several tyrosine kinases. The chloromethyl group allows the attachment of a
"tail" that extends into the solvent-exposed region of the enzyme [2].

e Soluble Epoxide Hydrolase (sEH) Inhibitors: Benzamide derivatives are potent inhibitors of
sSEH. This compound serves as a precursor to generate urea or amide-linked inhibitors by
reacting the benzylic chloride with secondary amines [3].

e Proteolysis Targeting Chimeras (PROTACS): The benzylic chloride provides a conjugation
site for linkers connecting the benzamide (ligand for a target protein) to an E3 ligase ligand.

Safety & Handling Protocols

Hazard Classification:
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Skin/Eye Irritant: Category 2/2A.

Lachrymator: Benzylic chlorides are potent tear gas agents.

Sensitizer: Potential to cause allergic skin reactions.

Operational Safety:

Containment: All weighing and reactions must be performed inside a certified chemical fume
hood.

Neutralization: Spills should be treated with dilute ammonia or 10% NaOH to hydrolyze the
active chloride before disposal.

Storage: Store at 2—8 °C under inert gas (

). Moisture sensitive (hydrolysis releases HCI).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1352128?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

